Cas no 2169669-01-4 (ethyl 2-(1Z)-4-ethylcycloheptylideneacetate)

• Product Name: ethyl 2-(1Z)-4-ethylcycloheptylideneacetate
• CAS No: 2169669-01-4
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 6429236
• PubChem ID: 165733778
• Update Time: 2025-05-21

ethyl 2-(1Z)-4-ethylcycloheptylideneacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(1Z)-4-ethylcycloheptylideneacetate
• EN300-1455347
• 2169669-01-4
• ethyl 2-[(1Z)-4-ethylcycloheptylidene]acetate

• Inchi： 1S/C13H22O2/c1-3-11-6-5-7-12(9-8-11)10-13(14)15-4-2/h10-11H,3-9H2,1-2H3/b12-10-
• InChI Key： WXXNWGJPDKFGKK-BENRWUELSA-N
• SMILES： O(CC)C(/C=C1/CCCC(CC)CC/1)=O

Computed Properties

• Exact Mass: 210.161979940g/mol
• Monoisotopic Mass: 210.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Additional information on ethyl 2-(1Z)-4-ethylcycloheptylideneacetate

Ethyl 2-(1Z)-4-Ethylcycloheptylideneacetate: A Comprehensive Overview

Ethyl 2-(1Z)-4-ethylcycloheptylideneacetate, identified by the CAS number 2169669-01-4, is a compound of significant interest in the field of organic chemistry. This compound is notable for its unique structure and potential applications in various chemical industries. The name ethyl 2-(1Z)-4-ethylcycloheptylideneacetate itself provides a detailed description of its molecular composition, with the cycloheptylidene group being a key structural feature. Recent studies have highlighted its role in the synthesis of complex molecules and its potential as a building block in organic synthesis.

The synthesis of ethyl 2-(1Z)-4-ethylcycloheptylideneacetate involves a series of carefully designed reactions that ensure the formation of the desired stereochemistry. Researchers have employed various methodologies, including ring-opening reactions and esterifications, to achieve high yields and purity. The cycloheptylidene group's stability under different reaction conditions has been a focal point in recent investigations, with findings suggesting that it exhibits remarkable resilience in both acidic and basic environments.

One of the most intriguing aspects of this compound is its ability to participate in enantioselective reactions. Studies have demonstrated that ethyl 2-(1Z)-4-ethylcycloheptylideneacetate can serve as a chiral auxiliary, facilitating the formation of enantiomerically enriched products. This property has significant implications for the pharmaceutical industry, where the synthesis of chiral compounds is crucial. Furthermore, its role in asymmetric catalysis has been explored, with promising results indicating its potential as a versatile catalyst in organic transformations.

The physical properties of ethyl 2-(1Z)-4-ethylcycloheptylideneacetate have also been extensively studied. Its melting point, boiling point, and solubility characteristics are well-documented, providing valuable insights into its behavior under various conditions. Recent research has focused on its thermal stability, with experiments revealing that it maintains structural integrity even at elevated temperatures, making it suitable for high-temperature applications.

In terms of applications, ethyl 2-(1Z)-4-ethylcycloheptylideneacetate has found utility in the synthesis of bioactive molecules. Its ability to undergo nucleophilic additions and eliminations makes it an invaluable reagent in medicinal chemistry. Additionally, its role in polymer chemistry has been explored, with studies suggesting that it could serve as a monomer for the production of novel polymers with unique properties.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of ethyl 2-(1Z)-4-ethylcycloheptylideneacetate with unprecedented accuracy. These computational studies have provided deeper insights into its reaction mechanisms and have guided the design of more efficient synthetic routes. The integration of experimental and computational approaches has significantly enhanced our understanding of this compound's behavior in various chemical systems.

Looking ahead, the potential applications of ethyl 2-(1Z)-4-ethylcycloheptylideneacetate seem limitless. Its role as a chiral auxiliary and catalyst positions it as a key player in the development of new drugs and materials. Furthermore, ongoing research into its biodegradability and environmental impact is expected to provide valuable information for sustainable chemical practices.

In conclusion, ethyl 2-(1Z)-4-ethylcycloheptylideneacetate (CAS No: 2169669-01-4) is a compound that continues to captivate researchers due to its unique properties and diverse applications. With ongoing advancements in synthetic methodologies and computational modeling, this compound is poised to make significant contributions to various fields within organic chemistry.